![molecular formula C16H14O4 B287806 2-(Acetyloxy)-1,2-dihydro-1-acenaphthylenyl acetate](/img/structure/B287806.png)
2-(Acetyloxy)-1,2-dihydro-1-acenaphthylenyl acetate
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Overview
Description
2-(Acetyloxy)-1,2-dihydro-1-acenaphthylenyl acetate, also known as ADAA, is a chemical compound that belongs to the class of acenaphthene derivatives. It is widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 2-(Acetyloxy)-1,2-dihydro-1-acenaphthylenyl acetate is not fully understood, but it is believed to involve the inhibition of the NF-κB signaling pathway, which plays a critical role in the regulation of inflammation and immune responses. This compound has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit a number of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, the suppression of COX-2 expression, and the induction of cell cycle arrest and apoptosis in cancer cells. It has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(Acetyloxy)-1,2-dihydro-1-acenaphthylenyl acetate in lab experiments is its potency and selectivity, which allows for precise targeting of specific biological pathways. However, its limited solubility in aqueous solutions can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for the use of 2-(Acetyloxy)-1,2-dihydro-1-acenaphthylenyl acetate in scientific research. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases and cancer. Another potential application is the use of this compound as a tool for studying the role of the NF-κB signaling pathway in various biological processes. Furthermore, the synthesis of novel this compound derivatives with improved solubility and potency could lead to the development of even more effective drugs and research tools.
Conclusion:
In conclusion, this compound is a valuable compound for scientific research due to its unique properties and potential applications. Its anti-inflammatory and anti-tumor activities make it a promising candidate for the development of new drugs, and its use as a research tool has contributed to our understanding of various biological processes. Further research is needed to fully elucidate the mechanism of action of this compound and to explore its potential applications in medicine and biology.
Synthesis Methods
2-(Acetyloxy)-1,2-dihydro-1-acenaphthylenyl acetate can be synthesized by the reaction of 1,2-dihydroacenaphthylene with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction yields a white crystalline solid that can be purified by recrystallization.
Scientific Research Applications
2-(Acetyloxy)-1,2-dihydro-1-acenaphthylenyl acetate has been extensively used in scientific research as a tool for studying the effects of acenaphthene derivatives on various biological systems. It has been found to exhibit potent anti-inflammatory and anti-tumor activities, making it a promising candidate for the development of new drugs.
properties
Molecular Formula |
C16H14O4 |
---|---|
Molecular Weight |
270.28 g/mol |
IUPAC Name |
[(1R,2R)-2-acetyloxy-1,2-dihydroacenaphthylen-1-yl] acetate |
InChI |
InChI=1S/C16H14O4/c1-9(17)19-15-12-7-3-5-11-6-4-8-13(14(11)12)16(15)20-10(2)18/h3-8,15-16H,1-2H3/t15-,16-/m1/s1 |
InChI Key |
AFKBNGVZYDAUNA-HZPDHXFCSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1[C@@H](C2=CC=CC3=C2C1=CC=C3)OC(=O)C |
SMILES |
CC(=O)OC1C(C2=CC=CC3=C2C1=CC=C3)OC(=O)C |
Canonical SMILES |
CC(=O)OC1C(C2=CC=CC3=C2C1=CC=C3)OC(=O)C |
Origin of Product |
United States |
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